Cas no 1853168-04-3 (5-Bromo-4-fluoropentanenitrile)

• Product Name: 5-Bromo-4-fluoropentanenitrile
• CAS No: 1853168-04-3
• MF: C₅H₇BrFN
• MW: 180.018183946609
• CID: 5056164
• Update Time: 2025-10-28

5-Bromo-4-fluoropentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-fluoropentanenitrile
• BrCC(CCC#N)F
• 5-Bromo-4-fluoropentanenitrile

• Inchi： 1S/C5H7BrFN/c6-4-5(7)2-1-3-8/h5H,1-2,4H2
• InChI Key： IGLMQDPTQHKICM-UHFFFAOYSA-N
• SMILES： BrCC(CCC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 95.8
• XLogP3: 1.4
• Topological Polar Surface Area: 23.8

Additional information on 5-Bromo-4-fluoropentanenitrile

Professional Introduction to 5-Bromo-4-fluoropentanenitrile (CAS No. 1853168-04-3)

5-Bromo-4-fluoropentanenitrile, with the chemical formula C₅H₆BrFN, is a fluorinated nitrile derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, identified by its unique CAS number 1853168-04-3, serves as a versatile intermediate in the development of various chemical entities, particularly in the synthesis of biologically active molecules. Its structural features, combining a bromine substituent and a fluorine atom on a pentanenitrile backbone, make it a valuable building block for medicinal chemists exploring novel therapeutic agents.

The significance of 5-Bromo-4-fluoropentanenitrile lies in its ability to undergo diverse chemical transformations, which are pivotal in constructing complex molecular architectures. The presence of both bromine and fluorine atoms provides multiple reaction handles, enabling its use in cross-coupling reactions, nucleophilic substitutions, and other synthetic methodologies. These reactions are fundamental in the preparation of pharmacophores that exhibit desirable biological activities. Recent advancements in synthetic chemistry have highlighted the utility of this compound in constructing heterocyclic frameworks, which are prevalent in many drug candidates.

In the realm of pharmaceutical research, 5-Bromo-4-fluoropentanenitrile has been employed in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in developing kinase inhibitors, where the fluorine atom enhances metabolic stability and binding affinity to biological targets. The bromine moiety further facilitates further functionalization, allowing for the introduction of additional pharmacological groups. Such modifications are crucial in optimizing drug-like properties, including solubility, bioavailability, and selectivity.

One notable application of 5-Bromo-4-fluoropentanenitrile is in the synthesis of antiviral and anticancer agents. Researchers have leveraged its reactivity to create novel compounds that interfere with viral replication or inhibit tumor growth. The fluorinated nitrile core is particularly interesting because it can be incorporated into molecules that mimic natural substrates or disrupt essential enzymatic pathways in pathogens. This has led to the discovery of several lead compounds that are currently undergoing further investigation in preclinical studies.

The compound's structural versatility also makes it attractive for materials science applications. Fluorinated nitriles are known for their unique electronic properties, which can be exploited in the development of organic semiconductors and liquid crystals. 5-Bromo-4-fluoropentanenitrile, with its combination of halogen substituents, could serve as a precursor for designing advanced materials with tailored optical and electronic characteristics. Such materials are essential for next-generation electronic devices, including displays and sensors.

From a synthetic chemistry perspective, the preparation of 5-Bromo-4-fluoropentanenitrile exemplifies modern methodologies that emphasize efficiency and sustainability. Recent reports have described catalytic approaches that minimize waste and improve yields, aligning with green chemistry principles. These methods often involve transition metal catalysts that facilitate selective transformations, reducing the need for harsh conditions or excessive reagents. Such innovations not only enhance the scalability of producing this compound but also contribute to more environmentally friendly chemical processes.

The future prospects of 5-Bromo-4-fluoropentanenitrile are promising, with ongoing research exploring its potential in diverse fields. As computational chemistry advances, virtual screening techniques are being used to identify new applications for this compound by predicting its interactions with biological targets. Additionally, biocatalytic methods are being explored to further streamline its synthesis and functionalization. These interdisciplinary efforts highlight the compound's enduring relevance as a key intermediate in modern chemical research.

In conclusion, 5-Bromo-4-fluoropentanenitrile (CAS No. 1853168-04-3) is a multifaceted compound with broad utility across pharmaceuticals and materials science. Its unique structural features enable diverse synthetic transformations, making it an indispensable tool for chemists developing new molecules. As research continues to uncover novel applications and sustainable synthetic routes, this compound will undoubtedly remain at the forefront of chemical innovation.